Cas no 94292-26-9 (4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI))
94292-26-9 structure
Product Name:4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI)
CAS No:94292-26-9
MF:C21H36N2O5
MW:396.520946502686
CID:811697
PubChem ID:44145840
Update Time:2025-04-19
4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI)
- ethyl [S-(R*,S*)]-3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoate
- EINECS 304-938-4
- 4-Imidazolidineheptanoic acid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-
- DTXSID901112900
- 94292-26-9
- Ethyl (S-(R*,S*))-3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxoimidazolidine-4-heptanoate
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- Inchi: 1S/C21H36N2O5/c1-2-28-19(25)13-9-4-3-8-12-17-20(26)22-21(27)23(17)15-14-18(24)16-10-6-5-7-11-16/h16-18,24H,2-15H2,1H3,(H,22,26,27)/t17-,18+/m1/s1
- InChI Key: XLZWPJLGBYQJNH-MSOLQXFVSA-N
- SMILES: O[C@@H](CCN1C(NC([C@H]1CCCCCCC(=O)OCC)=O)=O)C1CCCCC1
Computed Properties
- Exact Mass: 396.262
- Monoisotopic Mass: 396.262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.9A^2
- XLogP3: 3.6
4-Imidazolidineheptanoicacid, 3-(3-cyclohexyl-3-hydroxypropyl)-2,5-dioxo-, ethyl ester, [S-(R*,S*)]-(9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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